Cas no 2172034-88-5 (methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate)

• Product Name: methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate
• CAS No: 2172034-88-5
• MF: C₁₃H₂₂O₃S
• MW: 258.376983165741
• CID: 5993203
• PubChem ID: 165589245
• Update Time: 2025-08-05

methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate
• 2172034-88-5
• EN300-1631793

• Inchi： 1S/C13H22O3S/c1-10-3-5-13(15,6-4-10)12(11(14)16-2)7-8-17-9-12/h10,15H,3-9H2,1-2H3
• InChI Key： OBICDTRRUDQEKQ-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)(C1)C1(CCC(C)CC1)O

Computed Properties

• Exact Mass: 258.12896573g/mol
• Monoisotopic Mass: 258.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate

Introduction to Methyl 3-(1-Hydroxy-4-Methylcyclohexyl)Thiolane-3-Carboxylate (CAS No. 2172034-88-5)

Methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate, identified by the CAS registry number 2172034-88-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiolane derivatives, which are known for their unique structural properties and potential applications in drug design and development. The molecule's structure features a thiolane ring (a five-membered sulfur-containing ring) substituted with a hydroxyl group, a methyl group, and a carboxylic acid ester moiety, making it a versatile building block for various chemical transformations.

The synthesis of methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate involves a series of carefully designed organic reactions, including alkylation, oxidation, and esterification steps. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug development. The compound's stereochemistry plays a pivotal role in its biological activity, as demonstrated by studies showing that the (R)-enantiomer exhibits superior pharmacokinetic properties compared to the (S)-enantiomer.

One of the most promising applications of methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate lies in its use as a precursor for bioactive molecules. Researchers have employed this compound in the construction of complex natural product analogs, such as taxanes and steroids, due to its ability to undergo various annulation reactions. For instance, recent studies have highlighted its utility in the synthesis of macrocyclic compounds with potential anti-cancer properties.

In addition to its role in natural product synthesis, methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate has been explored as a ligand in transition metal-catalyzed reactions. Its sulfur-containing ring provides a unique coordination environment for metal centers, facilitating catalytic processes such as cross-coupling reactions and enantioselective reductions. These applications underscore the compound's versatility and its growing importance in modern organometallic chemistry.

From an analytical standpoint, the characterization of methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. High-resolution NMR studies have provided detailed insights into the compound's conformational preferences, while mass spectrometric analysis has enabled precise determination of its molecular formula and structural integrity.

Looking ahead, methyl 3-(1-hydroxy-4-methylcyclohexyl)thiolane-3-carboxylate is expected to play an increasingly significant role in both academic research and industrial applications. Its unique combination of structural features and reactivity makes it an invaluable tool for chemists seeking to design novel molecules with tailored functionalities. As research continues to uncover new synthetic pathways and biological applications for this compound, its impact on the field of organic chemistry is likely to grow even further.